Cas no 21348-59-4 (Niobium oxalate)

• Product Name: Niobium oxalate
• CAS No: 21348-59-4
• MF: C₂NbO₄
• MW: 180.925380706787
• MDL: MFCD09953672
• CID: 88263
• PubChem ID: 161353
• Update Time: 2025-04-18

Niobium oxalate Chemical and Physical Properties

Names and Identifiers

• Niobium oxalate
• Niobiumoxalatemonooxalateadduct
• Niobium(V) oxalate
• niobium(2+),oxalate
• oxalate
• COLUMBIUM OXALATE
• COLUMBIUM OXALATE,TECH
• Ethanedioic acid,niobium salt
• niobium(2+) ethanedioate
• niobium(2+) ion oxalate ion
• NiobiuM(V) oxalate hydrate
• Oxalic acid,niobium salt
• Ethanedioic acid, niobium salt
• Ethanedioic acid, niobium salt (1:?)
• niobium(2+); oxalate
• ethanedioicacid,niobiumsalt
• Oxalic acid, niobium salt
• Oxalic acid niobium(II) salt
• COLUMBIUM OXALATE, TECH
• 21348-59-4
• DTXSID80943906
• niobium(2+);oxalate
• EINECS 244-341-5
• NS00084151
• NAIRZPRKOQHYBO-UHFFFAOYSA-L

• MDL： MFCD09953672
• Inchi： 1S/C2H2O4.Nb/c3-1(4)2(5)6;/h(H,3,4)(H,5,6);/q;+2/p-2
• InChI Key： NAIRZPRKOQHYBO-UHFFFAOYSA-L
• SMILES： [Nb+2].[O-]C(C(=O)[O-])=O

Computed Properties

• Exact Mass: 537.84400
• Monoisotopic Mass: 180.886036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 60.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3

Experimental Properties

• Color/Form: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 318.00000
• LogP: -4.60750
• Vapor Pressure: No data available

Niobium oxalate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 3261
• Hazard Category Code： 21/22-41-37/38-20/21/22
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R21/22
• HazardClass：6.1
• PackingGroup：III
• TSCA：No
• Storage Condition：Room temperature storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives